Cas no 147702-27-0 (Benzeneethanamine, -alpha--ethyl-3-methyl-)
147702-27-0 structure
Product Name:Benzeneethanamine, -alpha--ethyl-3-methyl-
CAS No:147702-27-0
MF:C11H17N
MW:163.264g/mol
CID:100705
Update Time:2023-11-19
Benzeneethanamine, -alpha--ethyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, a-ethyl-3-methyl-
- Benzeneethanamine, -alpha--ethyl-3-methyl-
- 1-(3-methylphenyl)butan-2-amine
- CID 43566021
- 1-m-tolylbutan-2-amine
-
- Inchi: 1S/C11H17N/c1-3-11(12)8-10-6-4-5-9(2)7-10/h4-7,11H,3,8,12H2,1-2H3
- InChI Key: UCIXNWNOJITDSI-UHFFFAOYSA-N
- SMILES: NC(CC)CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 163.136
- Monoisotopic Mass: 163.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.6
- Topological Polar Surface Area: 26
Benzeneethanamine, -alpha--ethyl-3-methyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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